Methyl 4-hydroxy-2-methylthiophene-3-carboxylate

• CAS No.: 65369-28-0
• Molecular Formula: C7H8O3S
• Molecular Weight: 172.2 g/mol
• IUPAC Name: methyl 4-hydroxy-2-methylthiophene-3-carboxylate
• InChI: InChI=1S/C7H8O3S/c1-4-6(7(9)10-2)5(8)3-11-4/h3,8H,1-2H3
• InChI Key: OWTVSGXLWIBBPO-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CS1)O)C(=O)OC

Description

Methyl 4-hydroxy-2-methylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C7H8O3S and its molecular weight is 172.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

17.4 Parts of 3-hydroxy-5-methyl-dihydrothiophene-4-carboxylic acid methyl ester are dissolved in 100 parts by volume of methylene chloride. 14.9 parts of sulfuryl chloride in 20 parts by volume of methylene chloride are added in the course of 30 minutes at 10° C., whilst passing nitrogen into the mixture. The end product is isolated from the reaction mixture by the method described in Example 1c. 12.9 parts (75% of theory) of 3-hydroxy-5-methyl-thiophene-4-carboxylic acid methyl ester of boiling point 67°-70° C./0.025 mbar are obtained.